Cas no 893589-84-9 ((2-methylphenyl)methyl(2-methylpropyl)amine)

(2-Methylphenyl)methyl(2-methylpropyl)amine is a tertiary amine compound characterized by its branched alkyl and aromatic substituents. This structure imparts moderate lipophilicity, making it potentially useful as an intermediate in organic synthesis or pharmaceutical applications. The presence of both methylphenyl and isobutyl groups may influence its reactivity in alkylation or reductive amination reactions. Its steric hindrance could offer selectivity advantages in certain catalytic processes. The compound's stability under standard conditions facilitates handling and storage. While not extensively documented, its structural features suggest potential utility in specialized chemical transformations, particularly where steric and electronic tuning of amine reactivity is required. Further research would be necessary to fully elucidate its synthetic applications.
(2-methylphenyl)methyl(2-methylpropyl)amine structure
893589-84-9 structure
Product Name:(2-methylphenyl)methyl(2-methylpropyl)amine
CAS No:893589-84-9
MF:C12H19N
MW:177.28596329689
MDL:MFCD07407709
CID:1086931
PubChem ID:4719516
Update Time:2025-08-02

(2-methylphenyl)methyl(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-N-(2-methylbenzyl)propan-1-amine
    • 2-methyl-N-(2-methylbenzyl)-1-propanamine(SALTDATA: HCl)
    • 2-methyl-N-[(2-methylphenyl)methyl]propan-1-amine
    • (2-methylphenyl)methyl(2-methylpropyl)amine
    • 2-METHYL-N-(2-METHYLBENZYL)-1-PROPANAMINE
    • [(2-methylphenyl)methyl](2-methylpropyl)amine
    • 893589-84-9
    • N-isobutyl-N-(2-methylbenzyl)amine
    • AKOS000226929
    • EN300-32545
    • AN-465/42886955
    • CHEMBRDG-BB 9071984
    • SCHEMBL23374589
    • MFCD07407709
    • DTXSID10405941
    • STK281349
    • MDL: MFCD07407709
    • Inchi: 1S/C12H19N/c1-10(2)8-13-9-12-7-5-4-6-11(12)3/h4-7,10,13H,8-9H2,1-3H3
    • InChI Key: ZUDMFQRHJLMGHH-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CC=1C)CC(C)C

Computed Properties

  • Exact Mass: 177.15200
  • Monoisotopic Mass: 177.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 3.13150

(2-methylphenyl)methyl(2-methylpropyl)amine Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Additional information on (2-methylphenyl)methyl(2-methylpropyl)amine

The Chemical Compound CAS No. 893589-84-9: (2-Methylphenyl)methyl(2-Methylpropyl)amine

Introduction to CAS No. 893589-84-9

The chemical compound (2-methylphenyl)methyl(2-methylpropyl)amine is a fascinating molecule with the CAS registry number 893589-84-9. This compound belongs to the class of tertiary amines, which are widely used in various industries due to their unique chemical properties and reactivity. The structure of this compound consists of a 2-methylphenyl group, a methyl group, and a 2-methylpropyl group attached to a central nitrogen atom. This combination of substituents imparts distinct physical and chemical properties, making it a valuable compound in research and industrial applications.

Physical and Chemical Properties

(2-Methylphenyl)methyl(2-Methylpropyl)amine exhibits several notable physical and chemical properties that make it suitable for various applications. Its molecular formula is C13H21N, with a molecular weight of approximately 187.3 g/mol. The compound is typically a colorless to pale yellow liquid, with a boiling point around 115°C at standard pressure. Its density is slightly higher than water, approximately 0.85 g/cm³, which makes it less dense than many other organic compounds.

One of the key features of this compound is its high solubility in organic solvents such as dichloromethane, ethyl acetate, and toluene. This property is particularly useful in reactions where solubility is critical for achieving optimal reaction rates and yields. Additionally, the compound has moderate stability under normal storage conditions, though it may degrade under harsh conditions such as prolonged exposure to light or high temperatures.

Synthesis and Production Methods

The synthesis of (2-Methylphenyl)methyl(2-Methylpropyl)amine involves several steps that are well-documented in organic chemistry literature. One common method involves the nucleophilic substitution reaction between an appropriate alkyl halide and an amine precursor. For example, the reaction of chloro-(2-methylphenyl)methane with tert-butylamine can yield the desired product under specific reaction conditions.

Another approach involves the use of alkylation techniques, where an amine is alkylated using an alkyl halide or another suitable alkylating agent. This method often requires the presence of a base to deprotonate the amine and facilitate the nucleophilic attack on the electrophilic carbon atom in the alkylating agent.

Regardless of the method used, careful control of reaction conditions such as temperature, pressure, and solvent choice is essential to ensure high yields and purity of the final product.

Applications in Various Industries

(2-Methylphenyl)methyl(2-Methylpropyl)amine finds applications across multiple industries due to its unique chemical properties. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of various bioactive molecules. Its ability to act as a versatile building block makes it valuable in drug discovery and development processes.

In addition to pharmaceuticals, this compound is also used in agrochemicals as an intermediate for pesticides and herbicides. Its structure allows for easy functionalization, enabling chemists to modify it for specific agricultural applications.

The compound also has potential applications in materials science, particularly in the development of novel polymers or surfactants. Its amphiphilic nature (due to the combination of hydrophobic aryl groups and hydrophilic amine groups) makes it suitable for creating materials with tailored surface properties.

Recent Research Findings

Recent studies have explored the potential of (2-Methylphenyl)methyl(2-Methylpropyl)amine in advanced materials development. Researchers have investigated its use as a precursor for synthesizing metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies.

In another study published in 2023, scientists demonstrated that this compound can be effectively utilized as a ligand in transition metal-catalyzed reactions. The ability of this amine to coordinate with metal centers enhances catalytic activity, making it promising for industrial-scale reactions such as hydrogenation or oxidation processes.

Furthermore, ongoing research focuses on leveraging its unique electronic properties for applications in organic electronics. By incorporating this amine into conjugated systems, researchers aim to develop new materials for flexible electronics or optoelectronic devices.

Conclusion

In summary, CAS No. 893589-84-9, also known as (2-Methylphenyl)methyl(2-Methylpropyl)amine, is a versatile chemical compound with diverse applications across multiple industries. Its unique structure endows it with valuable physical and chemical properties that make it an essential building block in organic synthesis.

The recent advancements in its application across pharmaceuticals, agrochemicals, materials science, and catalysis highlight its significance as a key player in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, its role in driving innovation across various fields will undoubtedly grow even further.

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